Cas no 1803877-34-0 (4-Bromo-2-(3-chloropropyl)benzoyl chloride)

• Product Name: 4-Bromo-2-(3-chloropropyl)benzoyl chloride
• CAS No: 1803877-34-0
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4977951
• Update Time: 2025-05-25

4-Bromo-2-(3-chloropropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-chloropropyl)benzoyl chloride

• Inchi： 1S/C10H9BrCl2O/c11-8-3-4-9(10(13)14)7(6-8)2-1-5-12/h3-4,6H,1-2,5H2
• InChI Key： GXTGXOIIQQFXJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=C(C=1)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 4-Bromo-2-(3-chloropropyl)benzoyl chloride

4-Bromo-2-(3-chloropropyl)benzoyl chloride (CAS No. 1803877-34-0)

4-Bromo-2-(3-chloropropyl)benzoyl chloride, also known by its CAS registry number 1803877-34-0, is a highly reactive organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its bromine and chlorine substituents, which contribute to its unique chemical properties and reactivity. Recent advancements in synthetic chemistry have further enhanced our understanding of its potential uses and optimization strategies.

The structure of 4-Bromo-2-(3-chloropropyl)benzoyl chloride consists of a benzene ring substituted with a bromine atom at the para position and a chloropropyl group at the ortho position, with a reactive acyl chloride moiety attached to the benzene ring. This combination of functional groups makes it an excellent substrate for various nucleophilic acyl substitutions, which are widely used in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of optimizing the synthesis of 4-Bromo-2-(3-chloropropyl)benzoyl chloride to improve yield and reduce environmental impact. For instance, researchers have explored the use of catalytic systems and green chemistry principles to streamline the production process. These innovations not only enhance the efficiency of synthesis but also align with global sustainability goals.

In terms of applications, 4-Bromo-2-(3-chloropropyl)benzoyl chloride has found significant utility in the development of advanced materials, such as high-performance polymers and specialty coatings. Its ability to undergo controlled polymerization reactions has made it a valuable component in the creation of materials with tailored properties, including enhanced thermal stability and mechanical strength.

Moreover, this compound has shown promise in drug discovery efforts, particularly in the design of bioactive molecules with specific pharmacokinetic profiles. The presence of both bromine and chlorine substituents allows for fine-tuning of molecular interactions, which is critical in achieving desired therapeutic effects while minimizing adverse reactions.

The latest research also emphasizes the importance of understanding the stereochemical outcomes of reactions involving 4-Bromo-2-(3-chloropropyl)benzoyl chloride. By leveraging computational chemistry tools, scientists can predict reaction pathways and optimize conditions to favor specific stereochemical outcomes, thereby enhancing the precision of molecule design.

In conclusion, 4-Bromo-2-(3-chloropropyl)benzoyl chloride (CAS No. 1803877-34-0) stands as a versatile building block in organic synthesis, offering immense potential across multiple disciplines. Its continued exploration and application will undoubtedly contribute to groundbreaking advancements in materials science, pharmaceuticals, and beyond.